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Compound of Interest

Compound Name: Sulfate monohydrate

Cat. No.: B14069373 Get Quote

Topic: Synthesis of Tetraamminecopper(II) Sulfate Monohydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tetraamminecopper(II) sulfate monohydrate, [Cu(NH₃)₄]SO₄·H₂O, is a coordination

compound that serves as a valuable precursor in the synthesis of various copper-containing

materials and as a model compound for studying coordination chemistry.[1][2] Its synthesis is a

common undergraduate and research laboratory experiment that demonstrates the principles

of ligand exchange and crystallization. This document provides a detailed protocol for the

laboratory synthesis of tetraamminecopper(II) sulfate monohydrate, along with relevant

quantitative data and characterization information.

Data Presentation
A summary of the quantitative data related to the synthesis and characterization of

tetraamminecopper(II) sulfate monohydrate is presented in the table below.
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Parameter Value Reference/Methodology

Physical Properties

Molecular Formula [Cu(NH₃)₄]SO₄·H₂O [3]

Molar Mass 245.79 g/mol [2]

Appearance Dark blue-violet crystals [2]

Density 1.81 g/cm³ [2]

Solubility in Water 18.5 g/100 mL (21.5 °C) [2]

Synthesis Parameters

Typical Starting Material
Copper(II) sulfate

pentahydrate (CuSO₄·5H₂O)
[3]

Typical Yield Can be up to 96% [4]

Spectroscopic Data

FT-IR: N-H stretch 3100-3400 cm⁻¹ [1]

FT-IR: O-H stretch
Corresponds to the presence

of water of hydration.
[5]

Raman: Cu-N stretch (A₁g) ~420 cm⁻¹ [1]

Structural Data

Crystal System Orthorhombic [1]

Space Group Pnma [1]

Molecular Geometry
Square pyramidal around the

copper ion.
[1][2]

Bond Lengths
Cu-N: ~210 pm, Cu-O: ~233

pm
[2]

Thermal Analysis

Decomposition
Begins with the loss of water

and ammonia molecules.
[1]
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Experimental Protocols
Synthesis of Tetraamminecopper(II) Sulfate Monohydrate

This protocol details the synthesis of tetraamminecopper(II) sulfate monohydrate from

copper(II) sulfate pentahydrate.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Concentrated ammonia solution (NH₃)

Ethanol

Distilled water

Beakers

Graduated cylinders

Stirring rod

Hot plate or water bath

Ice bath

Buchner funnel and flask

Filter paper

Watch glass

Procedure:

Dissolution of Copper Sulfate: Weigh approximately 2.5 g of copper(II) sulfate pentahydrate

and dissolve it in 10 mL of distilled water in a beaker. Stir until the solid is completely

dissolved. The solution will be a light blue color.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14069373?utm_src=pdf-body
https://www.benchchem.com/product/b14069373?utm_src=pdf-body
https://wikieducator.org/ANDChemistry/Preparation_of_Tetraamminecopper(II)sulphate_monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14069373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation of the Complex: In a fume hood, slowly add 8 mL of concentrated ammonia

solution to the copper(II) sulfate solution while stirring.[6] A light blue precipitate of copper(II)

hydroxide may initially form, but it will redissolve upon addition of excess ammonia to form a

deep blue solution of the tetraamminecopper(II) complex.[7]

Crystallization: To the deep blue solution, add 8 mL of ethanol.[6] This will decrease the

solubility of the complex and induce crystallization.

Heating and Cooling: Gently heat the solution in a water bath to about 60°C.[4] Then, cool

the mixture in an ice bath to maximize the crystal yield.[3]

Isolation of Crystals: Collect the deep blue crystals by vacuum filtration using a Buchner

funnel.[3]

Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble

impurities.[3]

Drying: Dry the crystals on a watch glass or by leaving them on the filter paper to air dry. The

final product should be a fine, dark blue crystalline powder.

Yield Calculation: Weigh the dry product and calculate the percent yield based on the initial

amount of copper(II) sulfate pentahydrate used.[3]

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of tetraamminecopper(II) sulfate
monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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